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Compound of Interest

Chilorotris(triphenylphosphine)rhod
ium(l)

Cat. No.: B101334

Compound Name:

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Chlorotris(triphenylphosphine)rhodium(l), commonly known as Wilkinson's
catalyst. The following procedural guidance, operational plans, and disposal protocols are
designed to minimize risk and build a foundation of trust in laboratory safety practices.

Hazard Identification and Personal Protective Equipment (PPE)

Chlorotris(triphenylphosphine)rhodium(l) is a red-brown solid that can cause skin and
serious eye irritation.[1][2][3][4] It may also cause respiratory irritation.[3][4][5] Therefore,
adherence to proper PPE protocols is critical. The following table summarizes the
recommended personal protective equipment.
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Protection Type

Recommended Equipment

Specifications and Use
Cases

Respiratory Protection

Dust respirator / NIOSH-
certified dust and mist

respirator

Recommended where
exposure through inhalation
may occur from use, especially

when generating dust.[1][2]

Hand Protection

Protective gloves

Neoprene or nitrile rubber

gloves are recommended.[2]

Eye Protection

Safety glasses or chemical

goggles

Contact lenses should not be
worn.[2] A face shield may be
required in situations with a

high potential for splashing.[1]

Skin and Body Protection

Protective clothing / Lab coat

Wear suitable protective
clothing to minimize skin
contact.[2][6]

Foot Protection

Protective boots

Required if the situation

demands.[1]

Operational and Handling Plan

A systematic approach to handling Chlorotris(triphenylphosphine)rhodium(l) is crucial for

minimizing exposure and ensuring experimental integrity.

Workflow for Handling Chlorotris(triphenylphosphine)rhodium(l)
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Workfow for Handling Wilkinson's Catalyst

Handling Post-Handiing & Disposal
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Decision Matrix for PPE Selection

Hazard Assessment Task Evaluation

Review Chemical Hazards:

- Skin Irritant Assess Potential for:

- Dust Generation

- Eye Irritant >
- Respiratory Irritant Splashing
Respiratory Hazard Eye Hazard Skin Contact Hazard Skin Contact Hazard Splash Potential

Required RPE

Dust Respirator Chemical Goggles / Safety Glasses Nitrile/Neoprene Gloves Protective Clothing Face Shield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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